Cas no 1095038-51-9 (4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide)

4-Amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide is a sulfonamide derivative characterized by its cyclopropyl and methyl substituents on the nitrogen center, along with an amino group at the para position of the benzene ring. This structure imparts unique reactivity and potential applications in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or antimicrobial agents. The compound’s sulfonamide moiety offers strong hydrogen-bonding capabilities, while the cyclopropyl group enhances steric and electronic modulation. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing more complex pharmacologically active molecules. Suitable for research applications, it demonstrates stability under standard laboratory conditions and compatibility with further functionalization.
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide structure
1095038-51-9 structure
Product Name:4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
CAS No:1095038-51-9
MF:C10H14N2O2S
MW:226.295361042023
CID:4571532
Update Time:2025-10-30

4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
    • Inchi: 1S/C10H14N2O2S/c1-12(9-4-5-9)15(13,14)10-6-2-8(11)3-7-10/h2-3,6-7,9H,4-5,11H2,1H3
    • InChI Key: UZCSDFNQKQIYPQ-UHFFFAOYSA-N
    • SMILES: C1(S(N(C2CC2)C)(=O)=O)=CC=C(N)C=C1

4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A631418-25mg
4-Amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9
25mg
$ 50.00 2022-05-31
TRC
A631418-50mg
4-Amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9
50mg
$ 95.00 2022-05-31
TRC
A631418-250mg
4-Amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9
250mg
$ 320.00 2022-05-31
Enamine
EN300-69375-0.05g
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9 95.0%
0.05g
$66.0 2025-02-20
Enamine
EN300-69375-0.1g
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9 95.0%
0.1g
$98.0 2025-02-20
Enamine
EN300-69375-0.25g
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9 95.0%
0.25g
$142.0 2025-02-20
Enamine
EN300-69375-0.5g
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9 95.0%
0.5g
$271.0 2025-02-20
Enamine
EN300-69375-1.0g
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9 95.0%
1.0g
$371.0 2025-02-20
Enamine
EN300-69375-2.5g
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9 95.0%
2.5g
$726.0 2025-02-20
Enamine
EN300-69375-5.0g
4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide
1095038-51-9 95.0%
5.0g
$1075.0 2025-02-20

Additional information on 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide

Recent Advances in the Study of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide (CAS: 1095038-51-9)

The compound 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide (CAS: 1095038-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative is being explored for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have highlighted its unique chemical properties and biological activity, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide on carbonic anhydrase isoforms. The research demonstrated that this compound exhibits selective inhibition against CA IX and CA XII, which are overexpressed in various cancer types. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of these enzymes, providing valuable insights for the design of more potent inhibitors.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where researchers explored the antimicrobial properties of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide. The compound showed notable activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve interference with bacterial folate biosynthesis, suggesting potential applications in addressing antibiotic resistance.

Pharmacokinetic studies of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide have also advanced significantly. A recent preclinical investigation published in European Journal of Pharmaceutical Sciences (2024) reported favorable absorption and distribution profiles in rodent models, with particular accumulation observed in tumor tissues. This property, combined with its selective enzyme inhibition, positions the compound as a potential theranostic agent for cancer management.

The synthetic routes to 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide have been optimized in recent work, as detailed in Organic Process Research & Development (2023). Researchers developed a more efficient three-step synthesis starting from commercially available 4-nitrobenzenesulfonyl chloride, achieving higher yields and purity while reducing environmental impact through green chemistry approaches.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to develop analogs of 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide with improved pharmacological properties. Preliminary results presented at the 2024 American Chemical Society national meeting suggest that modifications to the cyclopropyl moiety may enhance both potency and selectivity for specific biological targets.

In conclusion, 4-amino-N-cyclopropyl-N-methylbenzene-1-sulfonamide (CAS: 1095038-51-9) represents a versatile scaffold with multiple potential therapeutic applications. The recent research highlights its value as both a pharmacological tool and a lead compound for drug development. Future studies will likely focus on clinical translation of these findings and exploration of additional biological targets for this promising sulfonamide derivative.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD